Cas no 15313-65-2 (Octanoic acid, 3,6-dimethyl-7-oxo-)

• Product Name: Octanoic acid, 3,6-dimethyl-7-oxo-
• CAS No: 15313-65-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1333180
• PubChem ID: 71354154
• Update Time: 2025-04-20

Octanoic acid, 3,6-dimethyl-7-oxo- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3,6-dimethyl-7-oxo-
• 3,6-dimethyl-7-oxooctanoic acid
• 15313-65-2
• DTXSID40778852
• 7-keto-3,6-dimethyloctanoic acid

• Inchi： 1S/C10H18O3/c1-7(6-10(12)13)4-5-8(2)9(3)11/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： GRFRGGLXDGMCIM-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)CCC(C)CC(=O)O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids